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Compound of Interest

1-(2-Methylcyclopropyl)ethan-1-
Compound Name:
amine

Cat. No.: B11821777

Get Quote

Executive Summary & Chemical Identity

1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is a specialized aliphatic amine salt

featuring a cyclopropane ring substituted with a methyl group and an ethylamine chain. In
medicinal chemistry, this motif serves as a critical conformational restrictor and a bioisostere for
acyclic alkyl chains (e.qg., isobutylamine), often improving metabolic stability and potency in
drug candidates.

The compound is notable for the cyclopropylamine (CPA) structural alert—a moiety known to
act as a mechanism-based inhibitor (suicide substrate) for enzymes such as Monoamine
Oxidase (MAO) and Cytochrome P450, driven by the ring strain (~27.5 kcal/mol) and potential
for radical ring-opening.

Chemical Identification
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Parameter

Detail

Chemical Name

1-(2-Methylcyclopropyl)ethan-1-amine

hydrochloride

Parent Amine CAS

42302-92-1 (Generic connectivity)

Molecular Formula

CeH13N[1][2][3][4] - HCI

Molecular Weight

135.64 g/mol (Salt); 99.17 g/mol (Free Base)

Structural Features

Cyclopropane ring,

-chiral amine, vicinal methyl substitution

Synonyms

-(2-Methylcyclopropyl)ethylamine HCI; 1-Amino-

1-(2-methylcyclopropyl)ethane HCI

Physicochemical Profile

Understanding the physical properties is essential for accurate dosing and formulation. The

hydrochloride salt significantly improves the stability and handling characteristics compared to

the volatile free amine.

Property

Value | Description

Experimental Note

Physical State

White to off-white crystalline

solid

Hygroscopic; store under

desiccant.

145-155 °C (Typical for HCI

Decomposes upon melting;

Melting Point ) ]
salts) avoid prolonged high heat.
- High in Water, Methanol, Soluble >50 mg/mL in polar
Solubility )
DMSO protic solvents.
] ] Basic amine; exists as cation
pKa (Conjugate Acid) ~9.5-10.5 ) ]
at physiological pH.
Product is often a mixture of
Chirality 2 Stereocenters (Ring + Chain)  diastereomers unless chirally

synthesized.
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Safety Data & Hazard Analysis (MSDS Core)

Signal Word:WARNING

This section synthesizes GHS classifications with specific toxicological insights relevant to
cyclopropylamine derivatives.

GHS Classification

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]
e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[2]

Toxicological Mechanisms (The "Why")

Unlike simple aliphatic amines, this compound carries specific mechanistic risks:

e Enzyme Inhibition: The cyclopropylamine moiety can undergo single-electron transfer (SET)
oxidation by flavin-dependent enzymes (e.g., MAO, LSD1), leading to ring opening and
covalent modification of the enzyme active site.

e Ring Strain Release: Metabolic processing may generate reactive radical intermediates
capable of alkylating cellular proteins.

Handling Decision Tree

The following workflow dictates the required Personal Protective Equipment (PPE) based on
the scale of operation.
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Handling 1-(2-Methylcyclopropyl)ethan-1-amine HCI Figure 1: Risk-based PPE selection logic for handling cyclopropylamine salts.

Determine Scale of Operation

Preparative (>1 g)

Analytical (<100 mg)

Dust Generation Risk?

No (In Solution) \Yes

Level 1 PPE: Level 2 PPE:
Nitrile Gloves, Lab Coat, Double Gloves, Fume Hood,
Safety Glasses Face Shield (if powder)

Click to download full resolution via product page

Synthesis & Manufacturing Context

For researchers requiring de novo synthesis or structural modification, the primary route
involves the reductive amination of the corresponding ketone.

Synthetic Pathway

The precursor, 1-(2-methylcyclopropyl)ethan-1-one (CAS 930-56-3), is converted to the amine.
The choice of reducing agent dictates the diastereoselectivity.
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Figure 2: Synthetic route via reductive amination of the ketone precursor.

HCl in Dioxane/Et20

NH40Ac / NaBH3CN
(Reductive Amination)

Methyl 2-methylcyclopropyl ketone | NH3 Source Intermediate Imine Reduction Free Amine Salt Formation T IS
(CAS 930-56-3) | - (Unstable) | (cAs 42302-92-1) 9

Click to download full resolution via product page
[4]

Protocol: Reductive Amination (Bench Scale)

 Dissolution: Dissolve 1-(2-methylcyclopropyl)ethan-1-one (1.0 equiv) in dry Methanol.

Imine Formation: Add Ammonium Acetate (10.0 equiv) and stir at room temperature for 1
hour under inert atmosphere (

).

Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (

, 1.5 equiv) portion-wise. Caution: Generates HCN gas if acidified; maintain basic pH.

Workup: Quench with NaOH (1M). Extract with Dichloromethane (DCM).

Salt Formation: Treat the dried organic layer with 4M HCI in Dioxane. Filter the precipitate.

Handling, Stability & Storage
Storage Conditions

o Temperature: 2—8°C (Refrigerate).
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o Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

» Incompatibility: Strong oxidizing agents (risk of N-oxide formation or ring cleavage) and acid

chlorides (acylation).

Self-Validating Purity Check

Before using this compound in critical biological assays, validate integrity:

e 1H NMR: Check for the disappearance of the ketone methyl singlet (~2.2 ppm) and

appearance of the methine quartet (~3.0 ppm) adjacent to the amine.

o Appearance: If the white solid turns yellow or sticky, it indicates hydrolysis (hygroscopicity) or

oxidation. Recrystallize from Ethanol/Ether.

Emergency Response Protocols

Scenario

Immediate Action

Medical Note

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen.

Monitor for delayed pulmonary

edema (amine irritation).

Skin Contact

Wash with soap and water for
15 mins. Remove

contaminated clothing.

Amine salts can cause
chemical burns if trapped

under clothes.

Eye Contact

Rinse cautiously with water for
15 mins. Remove contact

lenses.

Alkaline nature of amines can

cause corneal damage.

Spill Cleanup

Dampen with water to prevent
dust. Sweep up into a closed

container.

Do not use acidic absorbents

(exothermic reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]

2. 1-(2-Methylcyclopropyl)ethan-1-one | C6H100 | CID 136726 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. fluorochem.co.uk [fluorochem.co.uk]

¢ 4. chemrxiv.org [chemrxiv.org]

¢ 5. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
¢ 6. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]

e 7. Ethanone, 1-(2-methylcyclopropyl)- (CAS 930-56-3) - Chemical & Physical Properties by
Cheméo [chemeo.com]

¢ To cite this document: BenchChem. [Technical Guide: 1-(2-Methylcyclopropyl)ethan-1-amine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11821777/docs#technical-guide-1-2-
methylcyclopropyl-ethan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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